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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962 Get Quote

Anwendungs- und Protokollhinweise: Derivatisierung von 5-Propylfuran-2-carbaldehyd für das

biologische Screening

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung Furan-Derivate sind eine wichtige Klasse von heterozyklischen Verbindungen, die

in vielen Naturprodukten und pharmazeutisch aktiven Molekülen vorkommen.[1][2] 5-

Propylfuran-2-carbaldehyd ist ein vielversprechendes Ausgangsmaterial für die Synthese neuer

bioaktiver Verbindungen. Seine Aldehyd-Funktionalität ermöglicht eine einfache chemische

Modifikation, um eine Bibliothek von Derivaten für das biologische Screening zu erstellen.[3]

Die Derivatisierung, insbesondere durch die Bildung von Schiff-Basen, ist eine gängige

Strategie zur Erzeugung von Molekülen mit potenziellen antimikrobiellen und antitumoralen

Eigenschaften.[4][5] Diese Anwendungshinweise beschreiben Protokolle für die Synthese von

Schiff-Basen-Derivaten von 5-Propylfuran-2-carbaldehyd und deren anschließendes Screening

auf antimikrobielle und zytotoxische Aktivitäten.

Logischer Arbeitsablauf für die Derivatisierung und
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Abbildung 1: Allgemeiner Arbeitsablauf von der Synthese bis zur Identifizierung von

Leitstrukturen.

Experimentelle Protokolle
Protokoll 1: Synthese von Schiff-Basen-Derivaten
Dieses Protokoll beschreibt die allgemeine Methode zur Synthese von Schiff-Basen (Imine)

durch die Kondensationsreaktion von 5-Propylfuran-2-carbaldehyd mit verschiedenen primären

Aminen.[4][6]

Materialien:

5-Propylfuran-2-carbaldehyd

Verschiedene primäre Amine (z.B. Anilin, substituierte Aniline, etc.)

Methanol oder Ethanol (Lösungsmittel)

Eisessig (katalytische Menge)

Rundkolben, Magnetrührer, Rückflusskühler

Durchführung:

Lösen Sie 0,01 mol 5-Propylfuran-2-carbaldehyd in 25 mL Methanol in einem Rundkolben.

Fügen Sie unter Rühren eine äquimolare Menge (0,01 mol) des ausgewählten primären

Amins hinzu.

Geben Sie 2-3 Tropfen Eisessig als Katalysator in die Reaktionsmischung.[4]

Erhitzen Sie die Mischung unter Rückfluss für 2-4 Stunden. Der Fortschritt der Reaktion

kann mittels Dünnschichtchromatographie (DC) überwacht werden.

Nach Abschluss der Reaktion kühlen Sie die Mischung auf Raumtemperatur ab.

Das ausfallende Produkt wird durch Filtration gesammelt.
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Waschen Sie den festen Rückstand mehrmals mit kaltem Methanol, um nicht umgesetzte

Ausgangsmaterialien zu entfernen.

Trocknen Sie das gereinigte Produkt im Vakuum.

Charakterisieren Sie die Struktur des synthetisierten Derivats mittels spektroskopischer

Methoden (z.B. IR, ¹H-NMR, ¹³C-NMR).

Protokoll 2: Antimikrobielles Screening (Kirby-Bauer-
Disk-Diffusionstest)
Diese Methode wird zur qualitativen Bewertung der antimikrobiellen Aktivität der synthetisierten

Derivate verwendet.[7][8][9]

Materialien:

Synthetisierte Derivate (in DMSO oder einem geeigneten Lösungsmittel gelöst)

Mueller-Hinton-Agar (MHA)-Platten

Testmikroorganismen (z.B. Staphylococcus aureus ATCC 25923, Escherichia coli ATCC

25922)

Sterile Papierscheiben (6 mm Durchmesser)

Sterile Tupfer

0,5 McFarland-Trübungsstandard

Inkubator

Durchführung:

Bereiten Sie eine Bakteriensuspension vor, deren Trübung dem 0,5 McFarland-Standard

entspricht (ca. 1-2 x 10⁸ KBE/ml).[9]

Tauchen Sie einen sterilen Tupfer in die Suspension und streichen Sie ihn gleichmäßig über

die gesamte Oberfläche einer MHA-Platte. Wiederholen Sie dies dreimal und drehen Sie die
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Platte dabei jeweils um 60°, um eine gleichmäßige Verteilung zu gewährleisten.[7]

Imprägnieren Sie sterile Papierscheiben mit einer definierten Menge (z.B. 10 µL) der

Testverbindungslösung (z.B. 1 mg/mL).

Legen Sie die imprägnierten Scheiben vorsichtig auf die beimpfte Agaroberfläche.

Inkubieren Sie die Platten bei 37 °C für 18-24 Stunden.

Messen Sie den Durchmesser der Hemmzone (der klare Bereich um die Scheibe, in dem

kein Bakterienwachstum auftritt) in Millimetern (mm).[7]

Protokoll 3: Zytotoxizitäts-Screening (MTT-Assay)
Der MTT-Assay ist ein kolorimetrischer Test zur Bestimmung der zellulären metabolischen

Aktivität als Indikator für die Zellviabilität.[10][11][12]

Materialien:

Menschliche Krebszelllinien (z.B. MCF-7, HCT-116)

Zellkulturmedium (z.B. DMEM), fötales Kälberserum (FCS), Antibiotika

96-Well-Zellkulturplatten

MTT-Lösung (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid), typischerweise 5

mg/mL in PBS

Solubilisierungslösung (z.B. DMSO oder eine saure Isopropanol-Lösung)

Mikroplattenleser (ELISA-Reader)

Durchführung:

Säen Sie die Zellen in einer 96-Well-Platte mit einer Dichte von 1 x 10⁴ Zellen/Well in 100 µL

Medium aus und inkubieren Sie sie für 24 Stunden bei 37 °C und 5 % CO₂.[13]

Bereiten Sie serielle Verdünnungen der Testverbindungen in Kulturmedium vor.
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Entfernen Sie das Medium aus den Wells und fügen Sie 100 µL der verschiedenen

Konzentrationen der Testverbindungen hinzu.

Inkubieren Sie die Platten für 48-72 Stunden bei 37 °C.[13]

Fügen Sie 10-20 µL der MTT-Lösung zu jedem Well hinzu und inkubieren Sie für 1,5-4

Stunden bei 37 °C, bis sich violette Formazan-Kristalle bilden.[11][13]

Entfernen Sie die MTT-haltige Lösung vorsichtig und fügen Sie 100-130 µL der

Solubilisierungslösung (z.B. DMSO) hinzu, um die Kristalle aufzulösen.[13]

Schütteln Sie die Platte für 15 Minuten auf einem Orbitalschüttler, um eine vollständige

Auflösung zu gewährleisten.[10]

Messen Sie die Extinktion bei einer Wellenlänge von 490-590 nm mit einem

Mikroplattenleser.[13][14]

Berechnen Sie die prozentuale Zellviabilität im Vergleich zur unbehandelten Kontrolle und

bestimmen Sie den IC₅₀-Wert (die Konzentration, die das Zellwachstum um 50 % hemmt).

Datenpräsentation
Die quantitativen Ergebnisse der biologischen Screenings sollten in Tabellenform

zusammengefasst werden, um einen klaren Vergleich der Aktivitäten der verschiedenen

Derivate zu ermöglichen.

Tabelle 1: Antimikrobielle Aktivität von 5-Propylfuran-2-carbaldehyd-Derivaten (Beispieldaten)

| Verbindungs-ID | Substituent (R-Gruppe) | Hemmzonendurchmesser (mm) | | :--- | :--- | :---: | :-

--: | | | | S. aureus | E. coli | | PF-01 | Phenyl | 12 | 8 | | PF-02 | 4-Chlorphenyl | 18 | 11 | | PF-03 |

4-Nitrophenyl | 21 | 15 | | PF-04 | 4-Methoxyphenyl | 14 | 9 | | Kontrolle* | Ciprofloxacin (10 µg) |

25 | 28 |

*Positive Kontrolle

Tabelle 2: Zytotoxische Aktivität von 5-Propylfuran-2-carbaldehyd-Derivaten gegen die MCF-7-

Zelllinie (Beispieldaten)
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Verbindungs-ID Substituent (R-Gruppe) IC₅₀-Wert (µM)

PF-01 Phenyl 45,2

PF-02 4-Chlorphenyl 21,8

PF-03 4-Nitrophenyl 15,3

PF-04 4-Methoxyphenyl 38,7

Kontrolle* 5-Fluorouracil 5,1

*Positive Kontrolle

Möglicher Wirkmechanismus
Einige Furan-Derivate üben ihre Antikrebswirkung aus, indem sie den intrinsischen

Apoptoseweg induzieren.[3] Dies beinhaltet typischerweise die Hochregulierung von pro-

apoptotischen Proteinen wie p53 und Bax und die anschließende Aktivierung von Caspasen,

was zum programmierten Zelltod führt.
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Abbildung 2: Vereinfachter Signalweg der Apoptose-Induktion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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